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Compound of Interest

Compound Name: Bromocyclohexane-d11

Cat. No.: B057212 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical reagents like Bromocyclohexane-d11 are paramount for ensuring

laboratory safety and environmental compliance. This guide provides essential, step-by-step

procedures for the safe disposal of Bromocyclohexane-d11, grounded in established safety

protocols.

Core Disposal Principle: Professional Hazardous
Waste Management
The primary and mandated method for the disposal of Bromocyclohexane-d11 is to engage a

licensed professional waste disposal service.[1][2] This ensures that the compound is managed

in accordance with all federal, state, and local environmental regulations.[2] Do not attempt to

dispose of this chemical through standard laboratory drains or as regular waste.[1][2]

Discharge into the environment must be avoided.[1]

Quantitative Data Summary
Understanding the physicochemical properties of Bromocyclohexane-d11 is crucial for its

safe handling and disposal. The following table summarizes key quantitative data for this

compound.
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Property Value

Chemical Formula C₆D₁₁Br[1]

CAS Number 35558-49-7[1][3]

Molecular Weight 174.12 g/mol

Density 1.412 g/mL at 25 °C

Boiling Point 166-167 °C

Flash Point 62 °C (144 °F) - closed cup[1][2]

Refractive Index n20/D 1.492

Spill Management and Immediate Containment
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Experimental Protocol: Spill Cleanup

Ensure Proper Ventilation and Remove Ignition Sources: Work in a well-ventilated area,

preferably a chemical fume hood.[1] Remove all sources of ignition, such as sparks or open

flames, as the substance is flammable.[1][2]

Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this includes

chemical-resistant gloves, safety goggles, and a lab coat.[1] For larger spills or in areas with

inadequate ventilation, a full-face supplied air respirator may be necessary.[1]

Contain the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to

soak up the spilled Bromocyclohexane-d11.[1]

Collect and Store Waste: Carefully collect the absorbent material containing the chemical

and place it into a suitable, closed, and properly labeled hazardous waste container for

disposal.[1][2]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.[1]
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Dispose of Contaminated Materials: All contaminated materials, including gloves and

cleaning supplies, must be disposed of as hazardous waste.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper management and disposal

of Bromocyclohexane-d11.

Bromocyclohexane-d11 Waste Management

Start: Generation of
Bromocyclohexane-d11 Waste

Is it a spill?

Follow Spill Cleanup Protocol:
1. Ensure Ventilation & Remove Ignition Sources

2. Wear PPE
3. Contain with Inert Absorbent
4. Collect in Labeled Container

Yes

Routine Disposal of Unused Product

No

Store in a suitable,
closed, and labeled

hazardous waste container.

Contact a licensed professional
waste disposal service.

End: Proper Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-1188_3.pdf
https://www.benchchem.com/product/b057212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Bromocyclohexane-d11 Disposal Workflow

Health and Safety Precautions
Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[1][2]

Skin Contact: May be harmful if absorbed through the skin and can cause skin irritation.[1][2]

Eye Contact: May cause eye irritation.[1][2]

Ingestion: May be harmful if swallowed.[1][2]

In case of exposure, consult the Safety Data Sheet (SDS) and seek medical attention

immediately.[1][4] Always handle this chemical with appropriate engineering controls, such as a

chemical fume hood, to minimize exposure.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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